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Compound of Interest

Compound Name: 2-(Quinolin-4-yl)ethan-1-amine

CAS No.: 860720-12-3

Cat. No.: B2494134

Get Quote

An in-depth guide to the analytical characterization of 2-(Quinolin-4-yl)ethan-1-amine, a

crucial building block in modern medicinal chemistry.

Introduction: The Analytical Imperative for a
Privileged Scaffold
Quinoline and its derivatives represent a "privileged scaffold" in medicinal chemistry, forming

the core of numerous approved drugs and investigational agents with a vast range of biological

activities, including anticancer, antimalarial, and antibacterial properties.[1][2][3] 2-(Quinolin-4-
yl)ethan-1-amine is a key synthetic intermediate, providing a versatile attachment point at the

4-position of the quinoline ring system. The precise and comprehensive characterization of this

molecule is not merely an academic exercise; it is a fundamental requirement for ensuring the

purity, identity, safety, and efficacy of any subsequent active pharmaceutical ingredient (API)

developed from it.

This guide provides a suite of detailed application notes and protocols for the analytical

characterization of 2-(Quinolin-4-yl)ethan-1-amine. It is designed for researchers, analytical

scientists, and drug development professionals, offering both the "how" (the protocols) and the
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"why" (the scientific rationale) behind each method. We will proceed from foundational identity

and purity assessments using chromatography to definitive structural elucidation via

spectroscopic techniques and elemental analysis, creating a holistic and self-validating

analytical package.

Foundational Physicochemical Characterization
Before embarking on complex analytical procedures, a summary of the fundamental

physicochemical properties of the target analyte provides a crucial reference point. These data

are essential for sample preparation, method development, and data interpretation.

Property Value Source

Compound Name 2-(Quinolin-4-yl)ethan-1-amine [4]

Synonym(s) 2-(4-Quinolyl)ethanamine [4]

CAS Number 860720-12-3

Molecular Formula C₁₁H₁₂N₂ [5]

Molecular Weight 172.23 g/mol

Physical Form Reported as an oil

InChIKey
LNBWQLAZKFUBSU-

UHFFFAOYSA-N
[5]

Chromatographic Methods: Purity, Quantification,
and Impurity Profiling
Chromatography is the cornerstone for assessing the purity of chemical compounds. By

separating the analyte from potential starting materials, by-products, and degradants, these

methods provide quantitative data on the compound's integrity.

High-Performance Liquid Chromatography (HPLC)
Expertise & Causality: Reversed-Phase HPLC (RP-HPLC) is the preeminent technique for

analyzing non-volatile, polar organic molecules like 2-(Quinolin-4-yl)ethan-1-amine.[6][7] The
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methodology leverages the partitioning of the analyte between a non-polar stationary phase

(typically C18) and a polar mobile phase. The basic nitrogen of the amine group and the

quinoline ring imparts a degree of polarity, while the aromatic system provides hydrophobicity,

making it well-suited for this separation mode. UV detection is highly effective due to the strong

chromophore of the quinoline ring system.[7]

Protocol 2.1: Purity Determination by RP-HPLC-UV

1. Materials and Reagents:

2-(Quinolin-4-yl)ethan-1-amine reference standard (≥99.5% purity)
Acetonitrile (HPLC grade)
Methanol (HPLC grade)
Ammonium Acetate or Formic Acid (reagent grade)
Purified water (18.2 MΩ·cm)

2. Solution Preparation:

Mobile Phase A: 0.1% Formic Acid in Water.
Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
Diluent: Methanol:Water (50:50, v/v).
Standard Solution (100 µg/mL): Accurately weigh ~10 mg of the reference standard into a
100 mL volumetric flask. Dissolve in and dilute to volume with the diluent.
Sample Solution (100 µg/mL): Prepare the test substance in the same manner as the
standard solution. Filter through a 0.45 µm syringe filter prior to injection.[7]

3. HPLC System Parameters:
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Parameter Condition

HPLC System Agilent 1260 Infinity II or equivalent

Column C18, 4.6 x 150 mm, 5 µm particle size

Mobile Phase Gradient elution (see table below)

Flow Rate 1.0 mL/min

Column Temperature 30°C

Detection Wavelength 225 nm

Injection Volume 10 µL

Gradient Elution Program:

Time (min) % Mobile Phase A % Mobile Phase B

0.0 90 10

15.0 10 90

20.0 10 90

20.1 90 10

25.0 90 10

4. Data Analysis:

Inject the diluent (blank), followed by the standard and sample solutions.
The purity of the sample is calculated based on the area percent of the main peak relative to
the total area of all peaks in the chromatogram.
Purity (%) = (Area of Main Peak / Total Area of All Peaks) * 100

Workflow for HPLC Purity Analysis
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Caption: Workflow for HPLC purity assessment.
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Gas Chromatography-Mass Spectrometry (GC-MS)
Expertise & Causality: GC-MS is a powerful technique for identifying volatile and semi-volatile

organic compounds. For 2-(Quinolin-4-yl)ethan-1-amine, it serves a dual purpose: identifying

any volatile impurities from the synthesis (e.g., residual solvents) and confirming the identity of

the main component through its characteristic mass spectrum. While amines can exhibit peak

tailing on standard GC columns due to interactions with silanol groups, a DB-5MS or similar

low-polarity column is generally suitable for this analysis.[8]

Protocol 2.2: Identification by GC-MS

1. Materials and Reagents:

Dichloromethane or Toluene (GC grade)
Helium (carrier gas, 99.999% purity)

2. Solution Preparation:

Sample Solution (~1 mg/mL): Accurately weigh ~1 mg of the sample into a GC vial and
dissolve in 1 mL of Toluene.[8]

3. GC-MS System Parameters:
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Parameter Condition

GC System Agilent 7890B GC with 5977A MS or equivalent

Column DB-5MS, 30 m x 0.25 mm x 0.25 µm

Carrier Gas Helium at 1.0 mL/min constant flow

Inlet Temperature 250°C

Injection Mode Splitless (or 10:1 split)

Injection Volume 1.0 µL

Oven Program
Start at 100°C, hold 2 min, ramp at 15°C/min to

280°C, hold 5 min

MS Transfer Line 280°C

Ion Source Temp 230°C

Ionization Mode Electron Ionization (EI) at 70 eV

Mass Range 40-400 amu

4. Data Analysis:

Identify the peak corresponding to 2-(Quinolin-4-yl)ethan-1-amine based on its retention
time.
Analyze the mass spectrum of the peak. The molecular ion (M⁺) should be observed at m/z
172.
Compare the obtained spectrum with a reference library (if available) or interpret the
fragmentation pattern to confirm the structure.

Spectroscopic Methods: Definitive Structural
Elucidation
While chromatography confirms purity, spectroscopy provides irrefutable proof of the

molecule's structure. A combination of NMR and Mass Spectrometry is the gold standard for

structural elucidation.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
Expertise & Causality: NMR spectroscopy is the most powerful tool for determining the precise

structure of an organic molecule in solution.[9] ¹H NMR provides information on the number,

connectivity, and chemical environment of protons, while ¹³C NMR provides analogous

information for the carbon skeleton. For 2-(Quinolin-4-yl)ethan-1-amine, the spectra will show

distinct signals for the aromatic protons of the quinoline ring and the aliphatic protons of the

ethanamine side chain, allowing for unambiguous assignment.[10][11]

Protocol 3.1: ¹H and ¹³C NMR Analysis

1. Materials and Reagents:

Deuterated Chloroform (CDCl₃) or Deuterated Dimethyl Sulfoxide (DMSO-d₆) with 0.03%
TMS.

2. Sample Preparation:

Dissolve 5-10 mg of the sample in approximately 0.7 mL of the deuterated solvent in an
NMR tube. Ensure the sample is fully dissolved.

3. NMR Instrument Parameters:

Spectrometer: Bruker Avance 400 MHz or equivalent.
Nuclei: ¹H and ¹³C.
Temperature: 25°C.

4. Expected Spectroscopic Data:

¹H NMR (400 MHz, CDCl₃): The chemical shifts (δ) are predicted based on the structure. The

quinoline protons will appear in the aromatic region (~7.0-8.8 ppm), while the two methylene

groups of the side chain will appear as triplets in the upfield region (~3.0-3.5 ppm). The amine

protons (-NH₂) may appear as a broad singlet.

¹³C NMR (101 MHz, CDCl₃): The spectrum will show 11 distinct signals corresponding to the 11

unique carbon atoms in the molecule. Aromatic carbons will be in the ~120-150 ppm range,

while the aliphatic carbons will be significantly upfield.
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Predicted ¹H Chemical Shifts (ppm) Predicted ¹³C Chemical Shifts (ppm)

~8.8 (d, H-2) ~150 (C-2)

~8.1 (d, H-8) ~148 (C-4)

~7.8-7.5 (m, H-5, H-6, H-7) ~147 (C-8a)

~7.2 (d, H-3) ~130-120 (C-3, C-4a, C-5, C-6, C-7, C-8)

~3.4 (t, -CH₂-N) ~42 (-CH₂-N)

~3.1 (t, Ar-CH₂-) ~35 (Ar-CH₂-)

~1.5 (br s, -NH₂)

Mass Spectrometry (MS)
Expertise & Causality: Mass spectrometry provides the exact molecular weight of a compound,

serving as a primary confirmation of its elemental composition.[12] Electrospray Ionization

(ESI) is a soft ionization technique ideal for polar molecules like amines, typically yielding the

protonated molecular ion [M+H]⁺. High-Resolution Mass Spectrometry (HRMS) can determine

the mass with enough accuracy to confirm the molecular formula.

Protocol 3.2: High-Resolution Mass Spectrometry (HRMS)

1. Sample Preparation:

Prepare a dilute solution of the sample (~10 µg/mL) in a suitable solvent like Methanol or
Acetonitrile with 0.1% formic acid.

2. MS Instrument Parameters:

Mass Spectrometer: Thermo Scientific Q Exactive (Orbitrap) or equivalent TOF-MS.[12]
Ionization Mode: Electrospray Ionization, Positive (ESI+).
Analysis Mode: Full scan.
Mass Range: 100-500 m/z.

3. Expected Data:
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Parameter Value

Molecular Formula C₁₁H₁₂N₂

Exact Mass (Neutral) 172.10005

Expected Ion [M+H]⁺ 173.10733

4. Data Analysis:

The measured mass of the [M+H]⁺ ion should be within 5 ppm of the calculated exact mass
to confirm the molecular formula C₁₁H₁₂N₂.

Elemental Analysis: Fundamental Compositional
Verification
Expertise & Causality: Elemental analysis by combustion is a fundamental technique that

provides the percentage composition of carbon, hydrogen, and nitrogen in a pure organic

sample.[13][14] This quantitative method offers an orthogonal confirmation of the compound's

empirical and molecular formula, complementing the structural data from NMR and the exact

mass from HRMS. For a compound to be considered pure for publication or regulatory

submission, the found elemental percentages must closely match the calculated values,

typically within ±0.4%.[15]

Protocol 4.1: CHN Combustion Analysis

1. Sample Preparation:

Accurately weigh 1-3 mg of the dry, pure sample into a tin capsule using a microbalance.[14]

2. Instrument Parameters:

Elemental Analyzer: Elementar Vario EL cube, Thermo Scientific FlashSmart, or equivalent.
Methodology: The sample undergoes high-temperature combustion in an oxygen-rich
atmosphere, converting C to CO₂, H to H₂O, and N to N₂ gas.[16][17] These gases are then
separated and quantified using a thermal conductivity detector (TCD).

3. Data Comparison:
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Element Calculated % for C₁₁H₁₂N₂ Acceptance Range (±0.4%)

Carbon (C) 76.71% 76.31% - 77.11%

Hydrogen (H) 7.02% 6.62% - 7.42%

Nitrogen (N) 16.27% 15.87% - 16.67%

Integrated Analytical Strategy
No single technique provides a complete picture. The true power of analytical characterization

lies in the integration of orthogonal methods. The workflow below illustrates how these

techniques synergize to provide a comprehensive and self-validating characterization of 2-
(Quinolin-4-yl)ethan-1-amine.

Integrated Characterization Workflow

Caption: Integrated workflow for complete analytical characterization.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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